Cas no 1361571-72-3 (4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361571-72-3
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4919693
• Update Time: 2025-06-08

4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-5-1-6(11(15)8(14)2-5)9-3-10(20)7(4-19-9)12(16,17)18/h1-4H,(H,19,20)
• InChI Key： VZOYIRBNKOMXNY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC(C(C(F)(F)F)=CN1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 475
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

Introduction to 4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361571-72-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1361571-72-3, is a structurally unique heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its distinct pharmacophoric features. The compound’s molecular framework combines a pyridine core with substituents that exhibit both electronic and steric influences, making it a versatile scaffold for the development of novel therapeutic agents. The presence of a hydroxy group at the 4-position, coupled with a trichlorophenyl moiety at the 2-position and a trifluoromethyl group at the 5-position, endows the molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design.

The trichlorophenyl substituent, in particular, introduces strong electron-withdrawing effects through its chlorine atoms, which can modulate the electronic properties of the pyridine ring. This feature is particularly valuable in medicinal chemistry, as it allows for fine-tuning of receptor binding affinities and metabolic profiles. Additionally, the trifluoromethyl group contributes to increased binding affinity by enhancing hydrophobic interactions with biological targets. These structural attributes have positioned 4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine as a promising candidate for further exploration in drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the hydroxy group can engage in hydrogen bonding interactions with polar residues in protein targets, while the trichlorophenyl and trifluoromethyl groups contribute to hydrophobic clustering. Such insights have been instrumental in designing derivatives with improved pharmacokinetic properties. For instance, modifications to the trichlorophenyl ring have been shown to enhance selectivity against off-target proteins, reducing potential side effects.

In the realm of chemical biology, 4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has been investigated for its potential role as an intermediate in synthesizing bioactive molecules. Its unique structural motifs make it an attractive building block for constructing more complex scaffolds that mimic natural products or small-molecule drugs. The compound’s ability to undergo various functionalization reactions, such as nucleophilic substitution or metal-catalyzed cross-coupling, further expands its utility in synthetic chemistry. These attributes have spurred interest among academic and industrial researchers seeking innovative approaches to drug development.

One particularly compelling area of research involves leveraging 4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine as a lead compound for addressing neurological disorders. Preliminary studies indicate that derivatives of this molecule exhibit potent activity against enzymes implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The interplay between the hydroxy, trichlorophenyl, and trifluoromethyl groups appears to modulate binding interactions with key targets like acetylcholinesterase or monoamine oxidases. This aligns with broader trends in medicinal chemistry where structure-activity relationships are meticulously dissected to optimize therapeutic efficacy.

The synthesis of this compound has also benefited from modern catalytic methodologies that enhance yield and purity. Transition-metal-catalyzed reactions have been particularly effective in constructing the desired pyridine core while minimizing unwanted byproducts. Such advancements not only streamline production but also allow for rapid screening of analogs with tailored properties. This iterative approach is essential for identifying lead compounds that meet stringent pharmaceutical standards before advancing into clinical trials.

Looking ahead, the future of 4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine lies in its integration into next-generation drug discovery platforms. Integration with high-throughput screening (HTS) technologies will enable rapid assessment of its biological activity across diverse disease targets. Furthermore, machine learning models are being developed to predict structural modifications that could enhance potency or selectivity based on existing data sets. These computational tools will complement experimental efforts by providing data-driven insights into molecular optimization.

The versatility of this compound also extends to its potential use as a tool compound in biochemical assays. Researchers are exploring its utility as a probe for studying enzyme mechanisms or as a ligand for developing biosensors. Such applications underscore its importance beyond mere lead optimization but also as a fundamental building block for advancing our understanding of biological processes at the molecular level.

In conclusion,4-Hydroxy-2-(2,3,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1361571-72-3) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of substituents—particularly the hydroxy, trichlorophenyl, and trifluoromethyl groups—provides multiple opportunities for medicinal chemists to innovate. As research progresses，this compound is poised to play an increasingly significant role in addressing unmet medical needs through interdisciplinary approaches that bridge synthetic chemistry，computational modeling，and biological investigation.